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Compound of Interest

L(-)-alpha-Dimethylamino-epsilon-
Compound Name:

capro-lactam
CAS No.: 88764-68-5

Cat. No.: B3295419

Get Quote

Executive Summary

-Dimethylamino-

-caprolactam (DMCLA) is a critical chiral intermediate used primarily as an optical resolving
agent for carboxylic acids (e.g., mandelic acid) and as a precursor in the synthesis of lactam-
based pharmaceuticals. It is the

-dimethyl derivative of

-amino-

-caprolactam (ACL), which is biologically derived from L-Lysine.

The optical activity of DMCLA is distinct and high-magnitude, making it an excellent candidate

for purity analysis via polarimetry.

Key Data Summary
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Property L(-)-lsomer D(+)-Isomer

Common Name L-DMCLA D-DMCLA

(S)-3-(dimethylamino)azepan- (R)-3-(dimethylamino)azepan-

IUPAC Name
2-one 2-one
N ] ] -29.3° (c=2, H +29.3° (c=2, H
Specific Optical Rotation
0) 0)
Stereocenter Configuration (S) (R)
Primary Precursor L-Lysine / L-ACL D-ACL (or via resolution)
CAS Registry 58916-64-2 (Generic L) 88764-67-4

Chemical Profile & Stereochemistry
Structural Basis of Rotation

The optical rotation in DMCLA arises from the chiral carbon at the C3 (

) position of the azepan-2-one ring. The bulky dimethylamino group creates significant steric
differentiation between the enantiomers, resulting in a specific rotation magnitude (

) that allows for precise enantiomeric excess (ee) determination.

e L(-)-DMCLA: Corresponds to the (S) configuration. It is synthesized directly from L-Lysine via
cyclization to L-ACL followed by reductive methylation.

» D(+)-DMCLA: Corresponds to the (R) configuration. It acts as a mirror image, rotating plane-
polarized light in the dextrorotatory (+) direction.

Solvent Dependency
While water is the standard solvent for reporting
values for this compound (due to its high solubility and stability in aqueous media), polar

organic solvents like ethanol or methanol may shift the rotation value slightly due to hydrogen
bonding interactions with the lactam carbonyl.
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o Standard Condition:
g/100 mL, Water, 20°C, 589 nm (Sodium D-line).

Experimental Protocols
Protocol A: Polarimetric Measurement

Objective: Determine the specific optical rotation of a synthesized DMCLA sample to verify
enantiomeric purity.

Reagents & Equipment:
» Analytical Balance (Precision

mg).

e Polarimeter (Sodium D-line, 589 nm).
e Solvent: Deionized Water (degassed).

o Temperature Control: Water bath or Peltier system at

Workflow:

Sample Preparation: Weigh exactly

g of the DMCLA sample.

e Dissolution: Transfer to a 100 mL volumetric flask. Dissolve in approximately 80 mL of
deionized water. Sonicate if necessary to ensure complete dissolution. Dilute to the mark.

» Blanking: Fill the polarimeter cell (1 dm path length) with pure solvent (water). Zero the
instrument.

o Measurement: Rinse the cell with the sample solution. Fill completely, ensuring no bubbles
remain in the light path.
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» Reading: Record the observed rotation (

). Take the average of 5 readings.

e Calculation:

Where
is path length in dm (usually 1) and

is concentration in g/mL (0.02 g/mL for a 2% solution).

Protocol B: Synthesis & Resolution Pathway

The following workflow describes the generation of L-DMCLA from bio-based L-Lysine and the
subsequent use of D-DMCLA for resolving racemic acids.

1. Synthesis of L-DMCLA (Eschweiler-Clarke Methylation)
e Precursor: L-

-amino-

-caprolactam (L-ACL).[1][2]

e Reagents: Formaldehyde (HCHO), Formic Acid (HCOOH).

e Mechanism: The primary amine of L-ACL is methylated using formaldehyde as the carbon
source and formic acid as the hydride donor. The stereocenter at C3 is preserved, yielding
L(-)-DMCLA.

2. Application: Resolution of DL-Mandelic Acid

o Concept: D(+)-DMCLA is used as a resolving agent.[3] It forms diastereomeric salts with DL-
Mandelic Acid.[3]

o Selectivity: The pair D-Mandelic Acid / D-DMCLA and L-Mandelic Acid / D-DMCLA have
different solubilities in acetone/water.

o Result: Crystallization yields the pure diastereomeric salt, which is then acidified to recover
the optically pure acid.
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Visualizing the Pathways
Diagram 1: Synthesis and Resolution Logic

This diagram illustrates the flow from L-Lysine to L-DMCLA and the parallel application of D-
DMCLA in resolving racemic mixtures.

DL-Mandelic Acid
(Racemic Target) Mix with D-DMCLA e
\ Selective I
Diastereomeric Crystallization >: L-Mandelic Acid
Salt Mixture ! (Resolved)

I
I
D(+)-DMCLA / R

[o] = +29.3°
(Resolving Agent)
Eschweiler-Clarke
Cyclization Methylation
L-Lysine (Enzymatic/Thermal) > L-alpha-amino- (HCHO/HCOOH) > L(-)-DMCLA
(Bio-Source) epsilon-caprolactam [o] =-29.3°

Click to download full resolution via product page

Figure 1: Synthesis of L-DMCLA from L-Lysine and the application of D-DMCLA in optical
resolution.

Technical Considerations for Researchers
Enantiomeric Purity & Stability

» Racemization Risk: Like many

-amino carbonyls, DMCLA can undergo racemization under strongly basic conditions or high
temperatures. Synthesis protocols usually maintain a pH < 9 during workup to preserve
optical activity.

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation or
moisture absorption, which can alter weight-based rotation measurements.

Comparative Analysis with Alternatives
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When compared to other resolving agents (e.g., phenylethylamine), DMCLA offers:
» Higher Molecular Weight: Leads to distinct crystal packing in diastereomeric salts.

o Tertiary Amine Functionality: The dimethylamino group provides a strong basic center without
the competing hydrogen bonding of a primary amine, often resulting in sharper solubility
differences between diastereomers.

Troubleshooting Polarimetry

If observed rotation deviates from

e Check Water Content: DMCLA is hygroscopic. If the sample contains water, the effective
concentration (

) is lower than calculated, reducing the observed rotation. Dry the sample over P
0]
before weighing.
o Check pH: Ensure the solution is neutral. Protonation of the tertiary amine (in acidic media)

will significantly alter the electronic environment and the specific rotation value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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